Cas no 1247154-09-1 (3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoic acid)

• Product Name: 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoic acid
• CAS No: 1247154-09-1
• MF: C₁₀H₁₆ClN₃O₂
• MW: 245.705941200256
• CID: 6203341
• PubChem ID: 62129881
• Update Time: 2025-11-01

3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoic acid
• EN300-1140215
• AKOS011410036
• 1247154-09-1
• CS-0344818

• Inchi： 1S/C10H16ClN3O2/c1-4-12-8(10(15)16)5-14-7(3)9(11)6(2)13-14/h8,12H,4-5H2,1-3H3,(H,15,16)
• InChI Key： NLACJBPKRDGZAK-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1C)CC(C(=O)O)NCC

Computed Properties

• Exact Mass: 245.0931045g/mol
• Monoisotopic Mass: 245.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoic acid

Introduction to 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoic acid (CAS No. 1247154-09-1) and Its Emerging Applications in Chemical Biology

3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoic acid, identified by the CAS number 1247154-09-1, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and drug discovery. The compound’s unique scaffold, featuring a pyrazole core substituted with a chloro group at the 4-position and dimethyl groups at the 3- and 5-positions, combined with an ethylamino side chain and a propanoic acid moiety, presents a rich chemical space for exploration. This molecular architecture not only makes it a promising candidate for medicinal chemistry but also positions it as a valuable tool in biochemical research.

The pyrazole heterocycle is well-documented for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a chloro substituent at the 4-position of the pyrazole ring enhances its electronic properties, potentially influencing its interactions with biological targets. Additionally, the presence of a dimethyl group at both the 3- and 5-positions further modulates the compound’s reactivity and binding affinity. The ethylamino side chain introduces basicity, which can be exploited for interactions with acidic or polar residues in proteins, while the terminal propanoic acid moiety provides a hydrophilic anchor, facilitating solubility and bioavailability.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the potential of such compounds in therapeutic contexts. The structural features of 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoic acid make it an attractive candidate for further investigation as a modulator of enzyme activity or as an intermediate in the synthesis of more complex pharmacophores. For instance, its ability to interact with metal ions or to serve as a ligand in coordination chemistry has been explored in several studies.

In particular, the compound’s potential role in modulating kinases—proteins central to numerous signaling pathways involved in cell growth and differentiation—has been highlighted in preliminary research. The combination of the pyrazole scaffold with electron-withdrawing groups like the chloro substituent is known to enhance binding affinity to target enzymes. This property is particularly relevant given the growing interest in kinase inhibitors for treating cancers and inflammatory diseases. The ethylamino group further contributes to this potential by allowing for hydrogen bonding or salt bridge interactions with protein surfaces.

Moreover, the structural versatility of 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoic acid extends beyond its role as an inhibitor. It can also serve as a building block for more sophisticated molecules through derivatization reactions. For example, functionalization of the carboxylic acid group could yield esters or amides that exhibit altered pharmacokinetic profiles or enhanced binding specificity. Similarly, modifications to the ethylamino side chain could introduce additional pharmacophoric elements necessary for targeting specific biological pathways.

The compound’s synthesis has been optimized to ensure high yield and purity, making it accessible for both academic research and industrial applications. Modern synthetic methodologies have allowed chemists to construct this complex molecule efficiently while maintaining excellent regioselectivity. This capability is crucial for producing analogs with tailored properties without compromising overall structural integrity.

From a computational perspective, virtual screening techniques have been employed to identify potential binding pockets within biological targets that could be modulated by 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoic acid. These studies have revealed promising interactions with enzymes such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), which are implicated in various diseases including cancer and autoimmune disorders. The compound’s ability to compete with natural substrates or inhibitors at these active sites suggests its therapeutic potential.

In vitro assays have begun to validate these computational predictions by measuring inhibitory effects on selected kinases or other enzymes of interest. Preliminary data indicate that certain derivatives exhibit submicromolar IC50 values, demonstrating strong binding affinity comparable to known kinase inhibitors. Further optimization efforts are underway to enhance potency while minimizing off-target effects��a critical consideration in drug development.

The growing body of evidence supporting the utility of heterocyclic compounds like pyrazole derivatives continues to drive research into their applications beyond traditional pharmaceuticals. In agrochemicals, for example,3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoic acid or its derivatives may serve as intermediates in synthesizing novel pesticides or herbicides that target specific metabolic pathways in pests without harming beneficial organisms.

Environmental considerations also play a role in modern chemical development practices. Efforts are being made to design synthetic routes that minimize waste generation and reduce reliance on hazardous reagents—a trend that aligns with green chemistry principles. The accessibility of this compound through sustainable methods ensures its long-term viability as both a research tool and an industrial intermediate.

The future prospects for 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanoic acid are vast given its structural flexibility and demonstrated biological relevance. Continued exploration into its pharmacological properties will likely uncover new therapeutic applications across multiple disease areas—including oncology, immunology,and neurology—as well as non-pharmaceutical uses such as material science or catalysis where its unique chemical characteristics can be leveraged effectively.